Cas no 2188733-73-3 (8-Fluoro-1,2,3,4-tetrahydro-3-methyl-1-(1-oxo-2-propen-1-yl)-5H-1,4-benzodiazepin-5-one)

8-Fluoro-1,2,3,4-tetrahydro-3-methyl-1-(1-oxo-2-propen-1-yl)-5H-1,4-benzodiazepin-5-one is a fluorinated benzodiazepine derivative with a modified structure incorporating a propenoyl group at the N1 position. This compound exhibits potential pharmacological relevance due to its benzodiazepine core, which is known for interactions with central nervous system receptors. The fluorine substitution at the 8-position may enhance metabolic stability and binding affinity, while the propenoyl moiety could influence reactivity or serve as a synthetic handle for further derivatization. Its structural features make it a candidate for research in medicinal chemistry, particularly in the development of novel anxiolytic or sedative agents. The compound's purity and defined stereochemistry are critical for consistent experimental outcomes.
8-Fluoro-1,2,3,4-tetrahydro-3-methyl-1-(1-oxo-2-propen-1-yl)-5H-1,4-benzodiazepin-5-one structure
2188733-73-3 structure
Product Name:8-Fluoro-1,2,3,4-tetrahydro-3-methyl-1-(1-oxo-2-propen-1-yl)-5H-1,4-benzodiazepin-5-one
CAS No:2188733-73-3
MF:C13H13FN2O2
MW:248.252926588058
CID:5409837
Update Time:2025-10-24

8-Fluoro-1,2,3,4-tetrahydro-3-methyl-1-(1-oxo-2-propen-1-yl)-5H-1,4-benzodiazepin-5-one Chemical and Physical Properties

Names and Identifiers

    • 8-Fluoro-1,2,3,4-tetrahydro-3-methyl-1-(1-oxo-2-propen-1-yl)-5H-1,4-benzodiazepin-5-one
    • Inchi: 1S/C13H13FN2O2/c1-3-12(17)16-7-8(2)15-13(18)10-5-4-9(14)6-11(10)16/h3-6,8H,1,7H2,2H3,(H,15,18)
    • InChI Key: HAARSYDSQXKAKA-UHFFFAOYSA-N
    • SMILES: N1(C(=O)C=C)C2=CC(F)=CC=C2C(=O)NC(C)C1

Experimental Properties

  • Density: 1.213±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 451.3±45.0 °C(Predicted)
  • pka: 13.44±0.40(Predicted)

8-Fluoro-1,2,3,4-tetrahydro-3-methyl-1-(1-oxo-2-propen-1-yl)-5H-1,4-benzodiazepin-5-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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8-fluoro-3-methyl-1-(prop-2-enoyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-5-one
2188733-73-3 95%
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$246.0 2024-05-23

Additional information on 8-Fluoro-1,2,3,4-tetrahydro-3-methyl-1-(1-oxo-2-propen-1-yl)-5H-1,4-benzodiazepin-5-one

Comprehensive Analysis of 8-Fluoro-1,2,3,4-tetrahydro-3-methyl-1-(1-oxo-2-propen-1-yl)-5H-1,4-benzodiazepin-5-one (CAS No. 2188733-73-3)

The compound 8-Fluoro-1,2,3,4-tetrahydro-3-methyl-1-(1-oxo-2-propen-1-yl)-5H-1,4-benzodiazepin-5-one (CAS No. 2188733-73-3) is a fluorinated derivative of the benzodiazepine class, a well-known scaffold in medicinal chemistry. This molecule has garnered significant interest due to its unique structural features, including a fluoro substitution at the 8-position and an acryloyl group at the 1-position. These modifications enhance its potential applications in drug discovery, particularly in targeting specific enzymes or receptors.

Recent trends in pharmaceutical research highlight the growing demand for fluorinated compounds, as they often exhibit improved metabolic stability and bioavailability. The presence of the 8-fluoro group in this molecule aligns with this trend, making it a promising candidate for further investigation. Additionally, the acryloyl moiety is a key functional group in covalent inhibitors, a hot topic in drug development due to their prolonged therapeutic effects.

From a synthetic perspective, CAS No. 2188733-73-3 presents an interesting challenge for organic chemists. The incorporation of both fluoro and acryloyl groups requires precise control over reaction conditions to avoid side reactions. Advanced techniques such as microwave-assisted synthesis or flow chemistry may be employed to optimize the yield and purity of this compound.

The potential applications of 8-Fluoro-1,2,3,4-tetrahydro-3-methyl-1-(1-oxo-2-propen-1-yl)-5H-1,4-benzodiazepin-5-one extend beyond traditional benzodiazepine uses. Researchers are exploring its role in modulating GABA receptors, as well as its potential as a kinase inhibitor. These avenues are particularly relevant given the increasing focus on precision medicine and targeted therapies.

In the context of AI-driven drug discovery, compounds like CAS No. 2188733-73-3 are valuable for training machine learning models. The structural complexity and functional group diversity make it an excellent case study for predicting ADME properties or binding affinities. This aligns with the current industry shift toward computational chemistry and in silico screening.

Quality control and characterization of 8-Fluoro-1,2,3,4-tetrahydro-3-methyl-1-(1-oxo-2-propen-1-yl)-5H-1,4-benzodiazepin-5-one are critical for its use in research. Techniques such as HPLC, NMR, and mass spectrometry are essential to confirm its identity and purity. These analytical methods are frequently searched by researchers, reflecting their importance in modern pharmaceutical workflows.

Environmental and safety considerations are also paramount when working with this compound. While it is not classified as a hazardous material, proper handling protocols should be followed to ensure workplace safety. This is in line with the broader industry emphasis on green chemistry and sustainable practices.

In summary, 8-Fluoro-1,2,3,4-tetrahydro-3-methyl-1-(1-oxo-2-propen-1-yl)-5H-1,4-benzodiazepin-5-one (CAS No. 2188733-73-3) represents a fascinating example of modern medicinal chemistry. Its unique structure, combined with the growing interest in fluorinated compounds and covalent inhibitors, positions it as a molecule of significant potential. As research continues, this compound may contribute to advancements in drug discovery, computational modeling, and therapeutic development.

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